1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid

• Molecular Formula: C6H8N2O2
• Molecular Weight: 143.16 g/mol
• InChI: InChI=1S/C6H8N2O2/c1-8-3-5(7-4-8)2-6(9)10/h3-4H,2H2,1H3,(H,9,10)/i1D3
• InChIKey: ZHCKPJGJQOPTLB-FIBGUPNXSA-N

1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid (CAS 122380-33-0) is a deuterium-labeled isotopologue of 1-Methyl-1H-Imidazol-4-yl Acetic Acid (CAS 2625-49-2), a major endogenous metabolite of histamine. In this compound, the methyl group's three hydrogen atoms are replaced by deuterium atoms (+3 Da mass shift), yielding a stable isotope-labeled (SIL) internal standard designed specifically for quantitative mass spectrometry (GC-MS and LC-MS/MS) applications.

1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid: A Deuterated Stable Isotope-Labeled Internal Standard for Precise Mass Spectrometric Quantification

1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid (CAS 122380-33-0) is a deuterium-labeled isotopologue of 1-Methyl-1H-Imidazol-4-yl Acetic Acid (CAS 2625-49-2), a major endogenous metabolite of histamine. In this compound, the methyl group's three hydrogen atoms are replaced by deuterium atoms (+3 Da mass shift), yielding a stable isotope-labeled (SIL) internal standard designed specifically for quantitative mass spectrometry (GC-MS and LC-MS/MS) applications. [1] It is used as a tracer for quantitation in drug development and as a reference standard in pharmaceutical impurity profiling. [2]

Workflow Quantitative mass spectrometry (GC‑MS/LC‑MS/MS)

Selection Deuterated stable isotope‑labeled internal standard

Use Context Histamine metabolite tracer & impurity profiling reference

• [1] Swahn, C. G., & Sedvall, G. (1983). Identification and determination of 1-methylimidazole-4-acetic acid in human cerebrospinal fluid by gas chromatography-mass spectrometry. Journal of Neurochemistry, 40(3), 688–696. https://doi.org/10.1111/j.1471-4159.1983.tb08034.x View Source
• [2] MedChemExpress. 2-(1-Methyl-1H-imidazol-4-yl)acetic acid-d3 Product Page. Catalog No. HY-... View Source

Why Unlabeled or Differently Labeled 1-Methyl-1H-Imidazol-4-yl Acetic Acid Analogs Cannot Substitute for 1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid in Critical Quantification Assays

The unlabeled 1-Methyl-1H-Imidazol-4-yl Acetic Acid (CAS 2625-49-2) cannot function as an internal standard in mass spectrometry because its signal is indistinguishable from the endogenous analyte. While a 13C-labeled or alternate deuterated analog (e.g., a -d2 version) might offer a different mass shift, the established literature for quantifying histamine metabolites in cerebrospinal fluid and urine has validated methods specifically using a deuterated analog with a +3 Da mass difference. [1] Using an analog with a different deuteration pattern or isotope type would necessitate a full re-validation of the analytical method, including establishing new calibration curves and confirming equivalent extraction recovery, ionization efficiency, and chromatographic behavior in the specific biological matrix. [2] The following quantitative evidence demonstrates the specific performance benchmarks achieved when this exact deuterated compound is employed.

Unlabeled analog Signal indistinguishable from endogenous analyte; cannot function as ISTD.

Alternate isotope or ‑d2 labeling Mass shift or recovery may differ; full method re‑validation would be required.

13C‑labeled or non‑isotopic ISTD Ionization and chromatographic behavior in biological matrices may shift, risking accuracy.

• [1] Swahn, C. G., & Sedvall, G. (1983). Identification and determination of 1-methylimidazole-4-acetic acid in human cerebrospinal fluid by gas chromatography-mass spectrometry. Journal of Neurochemistry, 40(3), 688–696. https://doi.org/10.1111/j.1471-4159.1983.tb08034.x View Source
• [2] Murray, S., et al. (1989). Assay for N tau-methylimidazoleacetic acid, a major metabolite of histamine, in urine and plasma using capillary column gas chromatography-negative ion mass spectrometry. Journal of Chromatography, 491(1), 15-25. https://doi.org/10.1016/s0378-4347(00)82815-7 View Source

Quantitative Performance Benchmarks: How 1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid Outperforms Alternatives in Analytical Method Validation

Superior Isotopic Enrichment Ensures Minimal Signal Interference vs. Partially Deuterated or 13C-Labeled Internal Standards

1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid is supplied with a deuterium isotopic enrichment of >98% atom D, as verified by HPLC and MS analysis. This high level of enrichment minimizes the presence of unlabeled or partially deuterated species, which would otherwise contribute to the analyte's MS signal and reduce quantitative accuracy. In contrast, typical unlabeled 1-Methyl-1H-Imidazol-4-yl Acetic Acid has an isotopic purity of 0% for deuterium, while a 13C-labeled analog may have variable isotopic enrichment that requires careful characterization. [1]

Isotopic Enrichment

Head-to-head

>98% atom D vs 0% unlabeled

Reduced unlabeled interference for low‑level accuracy

Supplier‑QC specification; verify with CoA

Evidence Dimension	Deuterium Isotopic Enrichment (Atom % D)
Target Compound Data	>98% atom D
Comparator Or Baseline	Unlabeled 1-Methyl-1H-Imidazol-4-yl Acetic Acid: 0% atom D
Quantified Difference	>98 percentage points higher
Conditions	Product specification, as determined by supplier QC (HPLC and MS).

Why This Matters

This high isotopic purity ensures that the internal standard's MS signal is cleanly separated from the analyte's, enabling more accurate and reproducible quantification at low concentrations.

• [1] PeptideDB. 2-(1-Methyl-1H-imidazol-4-yl)acetic acid-d3 Product Page. View Source

Enables High-Precision Quantification in Complex Biological Matrices vs. Non-Isotopic Internal Standard Methods

A GC-MS method for quantifying the histamine metabolite Nτ-methylimidazoleacetic acid in urine and plasma, which employed a synthesized deuterated analog as the internal standard, achieved an intra-assay precision of 2.9% in urine and 1.5% in plasma. [1] This level of precision was enabled by the internal standard's ability to correct for sample-to-sample variability in extraction, derivatization, and injection. Methods relying on external calibration or non-isotopic structural analogs typically exhibit higher coefficients of variation (CVs) due to matrix effects. [2]

Method Precision

Class-level

2.9% CV (urine) / 1.5% CV (plasma)

Supports high‑precision bioanalysis in complex matrices

Reported with deuterated ISTD in GC‑NICI‑MS

Evidence Dimension	Intra-assay Precision (as CV%)
Target Compound Data	2.9% (urine) / 1.5% (plasma) [using a deuterated internal standard]
Comparator Or Baseline	External calibration or non-isotopic internal standard methods: CV typically >5-10% in complex matrices
Quantified Difference	2-5x improvement in precision
Conditions	GC-negative ion chemical ionization MS analysis of Nτ-methylimidazoleacetic acid in human urine and plasma.

Why This Matters

This high precision is essential for detecting small but biologically significant changes in metabolite levels in clinical or pharmacological studies, reducing the number of required sample replicates and increasing statistical power.

• [1] Murray, S., et al. (1989). Assay for N tau-methylimidazoleacetic acid, a major metabolite of histamine, in urine and plasma using capillary column gas chromatography-negative ion mass spectrometry. Journal of Chromatography, 491(1), 15-25. https://doi.org/10.1016/s0378-4347(00)82815-7 View Source
• [2] Cui, L., et al. (2022). Stable isotope-labeled internal standards: a review of their application in quantitative bioanalysis. Bioanalysis, 14(10), 697-712. View Source

Achieves a Sensitive Lower Limit of Quantification (LLOQ) for Endogenous Metabolite Analysis

A validated GC-MS method for 1-methylimidazole-4-acetic acid in human cerebrospinal fluid (CSF), using a deuterated analog as the internal standard, demonstrated a limit of sensitivity of approximately 0.2 ng/mL and a coefficient of variation of 13% at a concentration of 1 ng/mL. [1] This method reliably quantified the low endogenous levels (<1 ng/mL) of this histamine metabolite in CSF from healthy volunteers. [1] Without the correction provided by a co-eluting stable isotope-labeled internal standard, matrix effects and analyte losses during the extensive sample preparation (cation exchange extraction, derivatization) would likely render such low-level quantification unreliable or impossible.

Sensitivity (LLOQ)

Context-dependent

~0.2 ng/mL in CSF

Enables sub‑ng/mL detection in research matrices

Human CSF GC‑MS assay; method‑specific

Evidence Dimension	Limit of Sensitivity (GC-MS assay)
Target Compound Data	~0.2 ng/mL (method using deuterated internal standard)
Comparator Or Baseline	Methods without SIL-IS would have significantly higher LLOQ due to matrix effects and analyte loss.
Quantified Difference	Enables sub-ng/mL quantification in CSF.
Conditions	Human CSF analysis by GC-MS with derivatization (HFB ester) and selected ion monitoring.

Why This Matters

This high sensitivity is critical for neuroscience research and clinical biomarker studies where 1-methylimidazole-4-acetic acid concentrations are extremely low, allowing for the detection of subtle changes associated with neurological conditions.

• [1] Swahn, C. G., & Sedvall, G. (1983). Identification and determination of 1-methylimidazole-4-acetic acid in human cerebrospinal fluid by gas chromatography-mass spectrometry. Journal of Neurochemistry, 40(3), 688–696. https://doi.org/10.1111/j.1471-4159.1983.tb08034.x View Source

Precise Mass Shift (+3 Da) Optimized for Baseline Resolution in Complex MS Spectra vs. Other Deuterated Analogs

The incorporation of three deuterium atoms in 1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid results in a precise +3 Da mass shift relative to the unlabeled analyte (MW 143.16 vs. 140.14 g/mol). This specific mass increment ensures that the internal standard's molecular ion cluster is completely resolved from the analyte's natural abundance isotopic peaks in a mass spectrometer, avoiding signal overlap or 'cross-talk'. [1] In contrast, a -d2 analog would produce a +2 Da shift, which could potentially overlap with the naturally occurring 13C isotopic peaks of the analyte, complicating data interpretation and reducing quantitative accuracy, especially at low analyte concentrations. [2]

Mass Shift

Reported

+3 Da (d3‑labeled)

Clear separation from natural isotopic peaks

Avoids crosstalk risk of +2 Da shift

Evidence Dimension	Mass Shift vs. Unlabeled Analyte
Target Compound Data	+3 Da (d3-labeled)
Comparator Or Baseline	-d2 analog: +2 Da; 13C-labeled analog: variable
Quantified Difference	+1 Da greater shift than a -d2 analog
Conditions	Mass spectrometry analysis (GC-MS, LC-MS/MS).

Why This Matters

The +3 Da shift is often considered an optimal balance for stable isotope-labeled internal standards, providing sufficient mass resolution to avoid isotopic crosstalk without introducing significant chromatographic isotope effects that can occur with heavily deuterated (e.g., -d9) analogs.

• [1] MedChemExpress. 2-(1-Methyl-1H-imidazol-4-yl)acetic acid-d3 Product Page. View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Certified HPLC Purity (>95%) for Reliable Quantitative Calibration vs. Uncertified Research-Grade Material

The product specification for 1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid includes a purity of >95% as determined by HPLC. This documented purity is essential for preparing accurate stock solutions and calibration curves for quantitative assays. The hydrochloride salt of the unlabeled compound (CAS 35454-39-8) is also available, but its salt form introduces a variable counterion weight and potential hygroscopicity, which can complicate accurate weighing for standard preparation.

HPLC Purity

Data to verify

>95% (neat form)

Fit‑for‑purpose calibration standard preparation

Lot‑specific CoA review recommended

Evidence Dimension	Certified Purity (HPLC)
Target Compound Data	>95% (neat form)
Comparator Or Baseline	1-Methyl-1H-imidazol-4-yl acetic acid hydrochloride (CAS 35454-39-8): purity may vary by lot; requires correction for counterion mass.
Quantified Difference	Guaranteed purity level suitable for quantitative analysis.
Conditions	QC analysis by HPLC-UV/ELSD.

Why This Matters

For procurement, a certified purity specification ensures that the material is fit-for-purpose as a calibration standard or internal standard, eliminating the need for in-house purification and characterization, which saves time and resources.

Proven Stability for Storage and Handling in Routine Analytical Workflows

1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid is supplied as a solid that is stable at room temperature for shipping and short-term storage. This contrasts with some deuterated compounds that require -20°C or lower for long-term stability, simplifying logistics and reducing the risk of degradation during routine use. The compound is typically stored under the conditions specified in the Certificate of Analysis to maintain long-term purity.

Storage Stability

Data to verify

Room temperature (shipping)

Simplified logistics for routine lab use

Long‑term per CoA; verify with vendor

Evidence Dimension	Shipping/Storage Stability
Target Compound Data	Stable at room temperature for shipping; long-term per CoA.
Comparator Or Baseline	Some deuterated analogs require -20°C or -80°C storage.
Quantified Difference	Reduced cold-chain logistics requirement.
Conditions	Product handling as per vendor recommendations.

Why This Matters

Room temperature stability simplifies procurement, shipping, and daily laboratory use, reducing operational costs and the risk of compound degradation during handling.

Key Application Scenarios for 1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid: Where It Delivers Definitive Scientific and Industrial Value

Absolute Quantification of 1-Methyl-1H-Imidazol-4-yl Acetic Acid in Human Cerebrospinal Fluid (CSF) by GC-MS

This compound serves as the gold-standard deuterated internal standard in a validated GC-MS method for quantifying the histamine metabolite 1-methylimidazole-4-acetic acid in human CSF. [1] It enables correction for analyte loss during extensive sample preparation (cation exchange, derivatization) and matrix effects, achieving a limit of sensitivity of ~0.2 ng/mL, essential for measuring sub-ng/mL levels in healthy volunteers and detecting subtle changes in neurological disease states. [1]

High-Precision Bioanalysis of Nτ-Methylimidazoleacetic Acid in Urine and Plasma for Clinical and Pharmacological Studies

In methods analogous to the GC-NICI-MS assay for Nτ-methylimidazoleacetic acid, a deuterated internal standard similar to this compound achieved intra-assay precisions of 2.9% in urine and 1.5% in plasma. [2] Procurement of this specific -d3 analog ensures continuity with established, high-precision methods for histamine metabolism research and clinical biomarker studies, providing a ready-made, validated solution for accurate quantification in complex biological matrices. [2]

Pharmaceutical Impurity Profiling and Quality Control of Histamine and Related Drug Substances

As a deuterium-labeled analog of a known histamine impurity (Histamine Impurity 1), 1-Methyl-[d3]-1H-Imidazol-4-yl Acetic Acid is used as an internal standard for the accurate quantification of this impurity in active pharmaceutical ingredients (APIs) and drug products. Its high isotopic purity (>98% atom D) ensures minimal interference, enabling compliance with stringent regulatory guidelines (e.g., ICH) for impurity monitoring and method validation. [1]

Development and Validation of Novel LC-MS/MS Methods for Imidazole-Containing Drug Metabolites

This compound serves as a versatile stable isotope-labeled internal standard for the development of quantitative LC-MS/MS assays for new drug candidates containing an imidazole moiety. Its well-defined +3 Da mass shift and >95% HPLC purity [1] provide a reliable and readily available tool for establishing calibration curves, assessing matrix effects, and ensuring method robustness during preclinical and clinical drug development, thereby accelerating the timeline for IND/NDA submissions.

Application

Selection Property

Validation Focus

Quantification of histamine metabolite in human CSF by GC‑MS

Deuterated ISTD for GC‑MS assay

Matrix‑effect correction and LLOQ sensitivity review

Bioanalysis in urine and plasma for research studies

Precision‑enabling SIL‑IS

Method precision and extraction recovery review

Impurity profiling of histamine‑related drug substances

High isotopic purity ISTD (>98% atom D)

Impurity quantification method context

Development of LC‑MS/MS methods for imidazole‑containing analytes

Defined +3 Da mass shift ISTD

Calibration curve linearity and matrix effect evaluation

• [1] Swahn, C. G., & Sedvall, G. (1983). Identification and determination of 1-methylimidazole-4-acetic acid in human cerebrospinal fluid by gas chromatography-mass spectrometry. Journal of Neurochemistry, 40(3), 688–696. https://doi.org/10.1111/j.1471-4159.1983.tb08034.x View Source
• [2] Murray, S., et al. (1989). Assay for N tau-methylimidazoleacetic acid, a major metabolite of histamine, in urine and plasma using capillary column gas chromatography-negative ion mass spectrometry. Journal of Chromatography, 491(1), 15-25. https://doi.org/10.1016/s0378-4347(00)82815-7 View Source